![molecular formula C8H15Cl2N3 B6219667 1-[(pyrrolidin-3-yl)methyl]-1H-pyrazole dihydrochloride CAS No. 2751614-96-5](/img/new.no-structure.jpg)
1-[(pyrrolidin-3-yl)methyl]-1H-pyrazole dihydrochloride
Overview
Description
1-[(pyrrolidin-3-yl)methyl]-1H-pyrazole dihydrochloride is a chemical compound that belongs to the class of pyrazoles and pyrrolidines. Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry, often used as starting materials for more complex heterocyclic systems . Pyrrolidines, on the other hand, are widely used in medicinal chemistry due to their ability to explore pharmacophore space efficiently .
Preparation Methods
The synthesis of 1-[(pyrrolidin-3-yl)methyl]-1H-pyrazole dihydrochloride typically involves the reaction of pyrrolidine derivatives with pyrazole precursors. One common method includes the condensation of 1,3-dielectrophilic nitriles with hydrazines, which is a straightforward and efficient strategy . Industrial production methods may involve the use of specific oxidants and additives to achieve selective synthesis of the desired compound .
Chemical Reactions Analysis
1-[(pyrrolidin-3-yl)methyl]-1H-pyrazole dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction can be facilitated by using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.
Substitution: Nucleophilic substitution reactions can occur, especially at the pyrazole ring, using reagents like alkyl halides or acyl chlorides.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
1-[(pyrrolidin-3-yl)methyl]-1H-pyrazole dihydrochloride has a wide range of applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.
Biology: It is used in the study of enzyme inhibition and receptor binding due to its structural properties.
Medicine: The compound is explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.
Industry: It is used in the development of new materials and as a catalyst in various chemical reactions
Mechanism of Action
The mechanism of action of 1-[(pyrrolidin-3-yl)methyl]-1H-pyrazole dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
1-[(pyrrolidin-3-yl)methyl]-1H-pyrazole dihydrochloride can be compared with other similar compounds such as:
Pyrrolidine derivatives: These include pyrrolidine-2-one and pyrrolidine-2,5-diones, which are also used in medicinal chemistry for their biological activities.
Pyrazole derivatives: Compounds like 3(5)-aminopyrazoles are used as precursors in the synthesis of condensed heterocyclic systems.
The uniqueness of this compound lies in its specific structural properties and the range of applications it offers in various fields of research and industry.
Properties
CAS No. |
2751614-96-5 |
|---|---|
Molecular Formula |
C8H15Cl2N3 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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